molecular formula C16H8ClN3O5 B2387555 2-[5-(2-Chloro-4-nitrophenyl)furan-2-yl]-5-(furan-2-yl)-1,3,4-oxadiazole CAS No. 890641-87-9

2-[5-(2-Chloro-4-nitrophenyl)furan-2-yl]-5-(furan-2-yl)-1,3,4-oxadiazole

Cat. No. B2387555
CAS RN: 890641-87-9
M. Wt: 357.71
InChI Key: RCVUVZBVEVIUPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[5-(2-Chloro-4-nitrophenyl)furan-2-yl]-5-(furan-2-yl)-1,3,4-oxadiazole” is a complex organic molecule that contains several functional groups, including a chloro-nitrophenyl group, two furan rings, and an oxadiazole ring .


Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through cycloaddition or condensation reactions .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of two furan rings, an oxadiazole ring, and a 2-chloro-4-nitrophenyl group .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, and stability would be influenced by the presence of the nitro group, the chloro group, and the furan and oxadiazole rings .

Scientific Research Applications

Synthesis and Biological Activities

1,3,4-Oxadiazoles, including derivatives similar to 2-[5-(2-Chloro-4-nitrophenyl)furan-2-yl]-5-(furan-2-yl)-1,3,4-oxadiazole, have been synthesized and evaluated for their biological activities. These compounds exhibit a range of biological effects, such as antibacterial, antifungal, and anti-tubercular activities. The synthesis methods vary, but typically involve reactions of acylhydrazide with nitro or chloro aroyle chloride, or direct preparation from carboxylic acid and acylhydrazide. Compounds synthesized using these methods have shown significant antibacterial activities against pathogens like Staphylococcus aureus and Escherichia coli (Jafari et al., 2017).

Energetic Materials Development

The combination of 1,3,4-oxadiazole and furazan rings in compounds has been explored for the development of energetic materials. These compounds exhibit good thermal stabilities and acceptable sensitivity values, making them comparable to well-known explosives like RDX. The research indicates that such materials have potential in applications requiring high energy density with relative stability (Tang et al., 2015).

Vasodilator Action of Furoxans

Furoxans, related to 1,3,4-oxadiazoles, have been studied for their vasodilator action, which is mediated by the generation of nitric oxide (NO) following chemical reactions with thiols. This property categorizes furoxans as potential nitrovasodilators, offering insights into their pharmacological applications in conditions requiring vasodilation (Feelisch et al., 1992).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be interesting to explore its potential antimicrobial properties, given the known activity of other nitrophenyl compounds .

properties

IUPAC Name

2-[5-(2-chloro-4-nitrophenyl)furan-2-yl]-5-(furan-2-yl)-1,3,4-oxadiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H8ClN3O5/c17-11-8-9(20(21)22)3-4-10(11)12-5-6-14(24-12)16-19-18-15(25-16)13-2-1-7-23-13/h1-8H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCVUVZBVEVIUPT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C2=NN=C(O2)C3=CC=C(O3)C4=C(C=C(C=C4)[N+](=O)[O-])Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H8ClN3O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[5-(2-Chloro-4-nitrophenyl)furan-2-yl]-5-(furan-2-yl)-1,3,4-oxadiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.